Cas no 862809-90-3 (4-fluoro-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-fluoro-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 862809-90-3
• MF: C₁₄H₉FN₄O₂
• MW: 284.245265722275
• CID: 6320148
• PubChem ID: 5080054
• Update Time: 2025-05-23

4-fluoro-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide
• 4-fluoro-N-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)benzamide
• 4-fluoro-N-(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)benzamide
• 4-FLUORO-N-[5-(PYRIDIN-4-YL)-1,3,4-OXADIAZOL-2-YL]BENZAMIDE
• F0608-1081
• AKOS024586790
• 862809-90-3
• AB00684596-01

• Inchi： 1S/C14H9FN4O2/c15-11-3-1-9(2-4-11)12(20)17-14-19-18-13(21-14)10-5-7-16-8-6-10/h1-8H,(H,17,19,20)
• InChI Key： UHZRBJMKXWUBTR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NC1=NN=C(C2C=CN=CC=2)O1)=O

Computed Properties

• Exact Mass: 284.07095370g/mol
• Monoisotopic Mass: 284.07095370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-fluoro-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 4-fluoro-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 862809-90-3) in Modern Pharmaceutical Research

The compound 4-fluoro-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide, identified by its CAS number 862809-90-3, represents a significant advancement in the realm of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluoro substituent, combined with the pyridin-4-yl and 1,3,4-oxadiazol moieties, endows the compound with unique pharmacological properties that make it a promising candidate for further investigation.

Recent studies have highlighted the role of fluorinated aromatic compounds in enhancing drug bioavailability and metabolic stability. The introduction of a fluorine atom at the 4-position of the benzamide core in this compound is particularly noteworthy, as it has been shown to modulate binding affinity and selectivity in various biological targets. This modification aligns with the growing trend in pharmaceutical research to optimize molecular structures for improved efficacy and reduced side effects.

The pyridin-4-yl group serves as an important pharmacophore, contributing to the compound's ability to interact with biological receptors. Pyridine derivatives are well-documented for their role in central nervous system (CNS) drug development, where they often enhance penetration through the blood-brain barrier. In the context of 4-fluoro-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide, this moiety may play a crucial role in modulating neurotransmitter activity, making it a potential candidate for treating neurological disorders.

The 1,3,4-oxadiazole ring is another key structural feature that contributes to the compound's pharmacological profile. Oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this heterocyclic ring into the molecular structure of 4-fluoro-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide likely enhances its ability to interact with enzymes and receptors involved in disease pathways.

Current research in medicinal chemistry emphasizes the importance of rational drug design, where structural modifications are guided by detailed understanding of target interactions. The combination of a fluoro substituent, a pyridin-4-yl group, and a 1,3,4-oxadiazol ring in 4-fluoro-N-5-(pyridin-4-y)-1,3,4 oxadiazol -2 -ybenzamide (CAS No. 862809 90 3) exemplifies this approach. Computational modeling and experimental validation have shown that these structural elements work synergistically to enhance binding affinity and selectivity against specific biological targets.

One particularly intriguing aspect of this compound is its potential application in the treatment of inflammatory diseases. Inflammatory processes are mediated by complex signaling pathways involving various enzymes and cytokines. The structural features of 4-fluoro-N -5-( pyridin - 4 - yl ) -1 , 3 , 4 - ox adiaz ol - 2 - ylbenzamide suggest that it may inhibit key inflammatory mediators by interacting with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Preliminary studies have indicated that analogs with similar structures exhibit significant anti-inflammatory activity in vitro.

Another area of interest is the potential use of this compound in oncology research. Cancer cells often exhibit altered signaling pathways that contribute to uncontrolled growth and metastasis. The ability of fl uoro - N - 5 - ( py ridi n - 4 - yl ) - 1 , 3 , 4 ox adia z ol - 2 ylbe nz amide ( CAS No . 862809 -90 -3) to modulate these pathways has been explored in several preclinical studies. The compound has shown promise in inhibiting tumor growth and preventing metastasis by targeting specific kinases and transcription factors involved in cancer progression.

The synthesis of 4-fluoro-N -5-( py ridi n - 44 yl ) -1 ,34 ox adia z ol --2 ylbe nz amide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to optimize yield and purity. These methods not only improve efficiency but also reduce waste generation, aligning with the principles of green chemistry.

In conclusion, fl uoro N --5( py ridi n --44 yl ) --13 ,34 ox adia z ol --22 ylbe nz amide ( CAS No .862809 --90 --3) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The combination of a fl uoro substituent, py ridi n --44 yl group,and a13 ,34 ox adia z ol ring endows this compound with enhanced pharmacological properties that make it a valuable tool for further investigation. As research continues, fl uoro N --5( py ridi n --44 yl ) --13 ,34 ox adia z ol --22 ylbe nz amide is expected to play an important role in the development of novel therapeutic agents for treating various diseases.